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Compound of Interest

Compound Name: LG 6-102

CAS No.: 132798-30-2

Cat. No.: B1675219

Get Quote

Welcome to the technical support center for GI-102. This resource is designed to assist

researchers, scientists, and drug development professionals in optimizing the use of GI-102 in

their cell culture experiments. Here you will find troubleshooting guides and frequently asked

questions (FAQs) to address specific issues you may encounter.

Understanding GI-102: Mechanism of Action
GI-102 is a novel CD80-IL2v3 bispecific fusion protein. Its dual functionality allows it to

modulate the immune response in a targeted manner. The CD80 component binds to CTLA-4,

an immune checkpoint receptor, effectively blocking its inhibitory signal. The engineered

Interleukin-2 variant (IL2v3) component is designed to selectively bind to the IL-2 receptor βγ

(IL-2Rβγ) complex, which is predominantly expressed on CD8+ T cells and Natural Killer (NK)

cells. This selective binding promotes the proliferation and activation of these effector cells.

Notably, the IL-2 variant has a reduced affinity for the IL-2 receptor α (IL-2Rα or CD25), which

is highly expressed on regulatory T cells (Tregs). This design minimizes the expansion of the

immunosuppressive Treg population.[1][2][3][4][5]

Below is a diagram illustrating the proposed signaling pathway of GI-102.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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